Cas no 70290-38-9 (2-(Methylthio)-5-nitrobenzoic acid)

• Product Name: 2-(Methylthio)-5-nitrobenzoic acid
• CAS No: 70290-38-9
• MF: C₈H₇NO₄S
• MW: 213.210480928421
• CID: 2669909
• PubChem ID: 23499961
• Update Time: 2025-04-21

2-(Methylthio)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylthio-5-nitrobenzoic acid
• DTXSID901297138
• CYOCVNINXORWNY-UHFFFAOYSA-N
• 2-methylsulfanyl-5-nitrobenzoic acid
• 70290-38-9
• AT35948
• 2-(Methylsulfanyl)-5-nitrobenzoicacid
• AKOS010251623
• Z732206888
• SCHEMBL6553716
• 2-(Methylsulfanyl)-5-nitrobenzoic acid
• EN300-386220
• 874-392-4
• DTXCID401727324
• 2-(Methylthio)-5-nitrobenzoic acid

• Inchi： 1S/C8H7NO4S/c1-14-7-3-2-5(9(12)13)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： CYOCVNINXORWNY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.00957888Da
• Monoisotopic Mass: 213.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų